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Compound of Interest

3-(Dimethylamino)-1,2-
Compound Name:
propanediol

Cat. No.: B052021

An In-depth Technical Guide to N,N-Dimethyl-
2,3-dihydroxypropylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-2,3-dihydroxypropylamine, also known as 3-(Dimethylamino)-1,2-propanediol,
Is a versatile chemical intermediate with significant potential in various scientific and industrial
applications. Its unique structure, featuring both a tertiary amine and a diol functional group,
makes it a valuable building block in the synthesis of more complex molecules, including
pharmaceuticals and specialized polymers. This technical guide provides a comprehensive
overview of the physical and chemical properties of N,N-Dimethyl-2,3-dihydroxypropylamine,
along with detailed experimental protocols for its synthesis, purification, and analysis.

Physical and Chemical Properties

The physical and chemical properties of N,N-Dimethyl-2,3-dihydroxypropylamine are
summarized in the tables below. This data is essential for its safe handling, storage, and
application in experimental settings.

Physical Properties
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Property Value Reference
Molecular Formula CsHi13NO:2 [1]
Molecular Weight 119.16 g/mol [1]
Appearance Colorless to light yellow liquid [2]

Density 1.004 g/mL at 25 °C [1]

Boiling Point 216-217 °C [1]

Flash Point 105 °C (221 °F) [3]
Refractive Index (n2°/D) 1.4609 [1]

pKa Not available

N Miscible with water and many
Solubility _ [4]
polar organic solvents.

Chemical Properties
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Property Description Reference

. . Stable under normal
Chemical Stability -
conditions.

As a tertiary amine, it readily
reacts with acids to form

Reactivity with Acids ammonium salts. These [5]
reactions are typically

exothermic.

Incompatible with strong

oxidizing agents. The diol

functionality can be oxidized to

o o aldehydes or carboxylic acids,

Reactivity with Oxidizing ] ]

and the tertiary amine can be [61[7]
Agents o ]

oxidized to an N-oxide. The

specific products depend on

the oxidizing agent and

reaction conditions.

The thermal degradation of
amino alcohols can proceed
through various pathways,
including dehydration and C-C
or C-N bond cleavage. The
specific decomposition

- products of N,N-Dimethyl-2,3-

Thermal Decomposition ) ] [8][9][10][11]

dihydroxypropylamine have
not been extensively studied,
but pyrolysis of similar
compounds like propylene
glycol yields smaller carbonyl
compounds such as propanal

and acetone.

Experimental Protocols
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The following sections provide detailed methodologies for the synthesis, purification, and
analysis of N,N-Dimethyl-2,3-dihydroxypropylamine. These protocols are based on established
methods for analogous compounds and may require optimization for specific laboratory
conditions.[12][13]

Synthesis of N,N-Dimethyl-2,3-dihydroxypropylamine

This protocol describes the synthesis via a nucleophilic substitution reaction between 3-chloro-
1,2-propanediol and dimethylamine.[14][15]

Materials:

e 3-chloro-1,2-propanediol

e Aqueous solution of dimethylamine (e.g., 40%)
e Sodium hydroxide

e Methanol

» Deionized water

o Toluene

e Anhydrous sodium sulfate

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux
condenser, add the aqueous solution of dimethylamine.

e Slowly add a solution of 3-chloro-1,2-propanediol in methanol dropwise to the dimethylamine
solution at room temperature with vigorous stirring.

 After the initial addition, slowly add a solution of sodium hydroxide in water to neutralize the
hydrochloric acid formed during the reaction.
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e Heat the reaction mixture to reflux and maintain for several hours. Monitor the progress of
the reaction using Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.

e Remove the excess dimethylamine and methanol by distillation.

e Add toluene to the residue and perform azeotropic distillation to remove water.
« Filter the cooled mixture to remove precipitated salts.

o The filtrate contains the crude N,N-Dimethyl-2,3-dihydroxypropylamine.

Purification by Vacuum Distillation

The crude product from the synthesis can be purified by vacuum distillation to obtain a high-
purity final product.[13][16]

Apparatus:

Distillation flask

Fractionating column

Condenser

Receiving flask

Vacuum pump

Heating mantle

Procedure:

o Assemble the vacuum distillation apparatus.

e Place the crude N,N-Dimethyl-2,3-dihydroxypropylamine in the distillation flask with a few
boiling chips.
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o Gradually apply vacuum to the system.
» Slowly heat the distillation flask using the heating mantle.

o Collect the fraction that distills at the appropriate boiling point under the applied vacuum. The
boiling point will be significantly lower than the atmospheric boiling point of 216-217 °C.

e Monitor the purity of the collected fractions using GC analysis.

Analytical Methods

3.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for confirming the identity and purity of N,N-Dimethyl-2,3-
dihydroxypropylamine.[17][18][19][20][21]

Instrumentation:
e Gas chromatograph coupled with a mass spectrometer.
e Capillary column suitable for amine analysis (e.g., DB-5ms or equivalent).
GC Conditions (suggested starting parameters):
e Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow of 1 mL/min
e Oven Program:
o Initial temperature: 70 °C, hold for 2 minutes
o Ramp: 10 °C/min to 280 °C
o Hold at 280 °C for 5 minutes
¢ Injection Volume: 1 pL (split injection)

MS Conditions:
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 lonization Mode: Electron lonization (El) at 70 eV

e Mass Range: m/z 30-300

3.3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for structural elucidation.

Sample Preparation:

o Dissolve 10-20 mg of the sample in a suitable deuterated solvent (e.g., CDCls, D20).
Expected *H NMR Spectral Features:

e Asinglet corresponding to the N(CHs)z protons.

e Multiplets corresponding to the -CHz- and -CH- protons of the propanediol backbone.
e Broad signals for the -OH protons, which may exchange with D20.

Mandatory Visualizations
Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis, purification, and
analysis of N,N-Dimethyl-2,3-dihydroxypropylamine.

1. Reaction Setup.
(3-chloro-1,2-propanediol + Dimethylamine)

Click to download full resolution via product page
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Caption: Workflow for Synthesis, Purification, and Analysis.

Conclusion

N,N-Dimethyl-2,3-dihydroxypropylamine is a valuable chemical entity with a range of potential
applications. This guide has provided a detailed overview of its physical and chemical
properties, along with comprehensive experimental protocols for its synthesis, purification, and
analysis. The provided information is intended to support researchers and drug development
professionals in the safe and effective utilization of this compound in their work. Further
research into its specific reactivity, thermal decomposition pathways, and potential biological
activities is warranted to fully explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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